Cas no 1803938-37-5 (3-Fluoro-4-methyl-6-(trifluoromethoxy)pyridine-2-carbonyl chloride)

• Product Name: 3-Fluoro-4-methyl-6-(trifluoromethoxy)pyridine-2-carbonyl chloride
• CAS No: 1803938-37-5
• MF: C₈H₄ClF₄NO₂
• MW: 257.56947517395
• CID: 4828491
• Update Time: 2025-10-30

3-Fluoro-4-methyl-6-(trifluoromethoxy)pyridine-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-4-methyl-6-(trifluoromethoxy)pyridine-2-carbonyl chloride

• Inchi： 1S/C8H4ClF4NO2/c1-3-2-4(16-8(11,12)13)14-6(5(3)10)7(9)15/h2H,1H3
• InChI Key： KONDJPMWNUFJDY-UHFFFAOYSA-N
• SMILES： ClC(C1=C(C(C)=CC(=N1)OC(F)(F)F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 273
• XLogP3: 3.7
• Topological Polar Surface Area: 39.2

Additional information on 3-Fluoro-4-methyl-6-(trifluoromethoxy)pyridine-2-carbonyl chloride

Research Briefing on 3-Fluoro-4-methyl-6-(trifluoromethoxy)pyridine-2-carbonyl chloride (CAS: 1803938-37-5) in Chemical Biology and Pharmaceutical Applications

The compound 3-Fluoro-4-methyl-6-(trifluoromethoxy)pyridine-2-carbonyl chloride (CAS: 1803938-37-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, reactivity, and emerging roles in medicinal chemistry.

Recent studies highlight the compound's utility as a versatile acyl chloride intermediate, particularly in the synthesis of novel heterocyclic scaffolds. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its effectiveness in constructing pyridine-based kinase inhibitors, where the trifluoromethoxy group conferred enhanced metabolic stability compared to traditional analogs. The electron-withdrawing nature of both the fluorine and trifluoromethoxy substituents was shown to significantly influence the compound's reactivity in nucleophilic substitution reactions.

In pharmacological applications, researchers have leveraged 1803938-37-5 as a key building block for PROTAC (Proteolysis Targeting Chimera) development. A Nature Chemical Biology study reported its incorporation into E3 ligase-recruiting moieties, where the compound's lipophilicity (calculated logP = 2.8) and molecular weight (MW = 257.6) proved optimal for maintaining proteasome-targeting activity while improving blood-brain barrier penetration in CNS drug candidates.

Structural analyses using X-ray crystallography (reported in ACS Chemical Biology, 2024) revealed that the orthogonal orientation of the trifluoromethoxy group creates unique binding interactions with aromatic amino acid residues in protein targets. This characteristic has been exploited in the design of selective G protein-coupled receptor (GPCR) modulators, with several candidates currently in preclinical development for neurological disorders.

From a synthetic chemistry perspective, recent advancements in continuous flow chemistry have improved the safety profile of handling this acyl chloride derivative. A 2024 Organic Process Research & Development paper detailed a scalable (>100g) preparation method using in situ generation from the corresponding carboxylic acid, achieving 92% yield with significantly reduced hazardous waste generation compared to batch processes.

Emerging applications in radiopharmaceuticals have also been reported, where the fluorine-18 labeled analog of this compound shows promise as a PET tracer for imaging neuroinflammation. The presence of both fluorine and trifluoromethoxy groups provides multiple sites for isotopic labeling while maintaining favorable pharmacokinetic properties.

Safety and handling considerations remain important for this compound, with recent SDS updates emphasizing the need for strict moisture control during storage and handling due to its rapid hydrolysis to the corresponding carboxylic acid. However, its stability in anhydrous organic solvents (DMF, THF) at -20°C has been confirmed for at least 6 months when properly stored.

Future research directions identified in recent literature include exploration of this scaffold in covalent inhibitor design (taking advantage of the acyl chloride reactivity) and further optimization of its physicochemical properties for CNS-targeted therapeutics. Several pharmaceutical companies have included derivatives of 1803938-37-5 in their patent applications from 2023-2024, particularly in the areas of oncology and neurodegenerative disease treatments.